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Compound of Interest

Compound Name: YM-750

L  Get Quote

Cat. No.: B180648

Application Notes and Protocols: YM-750

For Researchers, Scientists, and Drug Development Professionals

Abstract

YM-750 is a potent and selective inhibitor of acyl-CoA:cholesterol acyltransferase (ACAT), an
enzyme crucial for the esterification and intracellular storage of cholesterol.[1][2] This document
provides detailed application notes on the solubility of YM-750 and a comprehensive protocol
for the preparation of stock solutions to ensure accurate and reproducible experimental
outcomes. Additionally, it outlines the known signaling pathway affected by YM-750.

YM-750: Chemical Properties

Property Value

) 1-((9H-fluoren-2-yl)methyl)-1-cycloheptyl-3-
Chemical Name )
mesitylurea[3]

CAS Number

138046-43-2[1]

Molecular Formula

C31H36N20[1]

Molecular Weight

452.63 g/mol [1]

Purity

>98%[1]
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Solubility of YM-750

The solubility of YM-750 is a critical factor for its use in in vitro and in vivo studies. Based on
available data, the solubility of YM-750 in common laboratory solvents is summarized below.

Solvent Solubility
DMSO < 45.26 mg/mL[3]
Ethanol Insoluble[3]

Note: It is recommended to perform preliminary solubility tests to confirm the optimal solvent
and concentration for your specific experimental conditions.

Preparation of YM-750 Stock Solutions

This protocol provides a standardized procedure for the preparation of YM-750 stock solutions.
Adherence to this protocol is essential for maintaining the integrity and activity of the
compound.

Materials

e YM-750 powder

o Dimethyl sulfoxide (DMSO), anhydrous

» Sterile, amber microcentrifuge tubes or vials
o Calibrated micropipettes and sterile tips

» Vortex mixer

e Analytical balance

Protocol

e Pre-weighing Preparation: Before opening, bring the vial of YM-750 powder to room
temperature to prevent condensation.
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e Weighing: Accurately weigh the desired amount of YM-750 powder using an analytical
balance in a chemical fume hood.

¢ Dissolution:

o Add the appropriate volume of anhydrous DMSO to the YM-750 powder to achieve the
desired stock concentration. For example, to prepare a 10 mM stock solution, dissolve
4.526 mg of YM-750 in 1 mL of DMSO.

o Cap the tube/vial securely.

e Solubilization: Vortex the solution thoroughly for several minutes until the YM-750 is
completely dissolved. Gentle warming (e.g., in a 37°C water bath) may assist in dissolution,
but avoid excessive heat.

 Aliquoting and Storage:

o For ease of use and to minimize freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile, amber microcentrifuge tubes.

o Store the desiccated compound at -20°C.[2] It is not recommended to store the solution for
long periods; it should be used as soon as possible after preparation.[3]

Calculating Stock Solution Volume

To calculate the required volume of solvent for a desired stock solution concentration, use the
following formula:

Volume (L) = Mass (g) / (Molar Concentration (mol/L) * Molecular Weight ( g/mol ))

Signaling Pathway of YM-750

YM-750 functions as an inhibitor of acyl-CoA:cholesterol acyltransferase (ACAT). In
adrenocortical cells, this inhibition has been shown to suppress aldosterone secretion.
Specifically, YM-750 inhibits the expression of the aldosterone synthase gene (CYP11B2) that
is induced by membrane depolarization (e.g., by KCI stimulation). Interestingly, it does not
affect CYP11B2 expression stimulated by angiotensin Il or forskolin.[4]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b180648?utm_src=pdf-body
https://www.benchchem.com/product/b180648?utm_src=pdf-body
https://www.benchchem.com/product/b180648?utm_src=pdf-body
https://www.benchchem.com/product/b180648?utm_src=pdf-body
https://www.biocrick.com/YM-750-BCC7542.html
https://www.apexbt.com/ym-750.html
https://www.benchchem.com/product/b180648?utm_src=pdf-body
https://www.benchchem.com/product/b180648?utm_src=pdf-body
https://www.benchchem.com/product/b180648?utm_src=pdf-body
https://www.proquest.com/openview/66b7def06a1f69ef9763e698829d4404/1.pdf?pq-origsite=gscholar&cbl=2032341
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

YM-750 Signaling Pathway in Adrenocortical Cells
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Workflow for YM-750 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [YM-750 solubility and preparation of stock solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180648#ym-750-solubility-and-preparation-of-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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